Cas no 941004-76-8 (N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide)

• Product Name: N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide
• CAS No: 941004-76-8
• MF: C₂₆H₂₄N₄O₄S
• MW: 488.558164596558
• CID: 5429371
• Update Time: 2025-06-08

N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-[4-cyano-5-(4-ethoxyanilino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide

• Inchi： 1S/C26H24N4O4S/c1-3-33-22-13-11-21(12-14-22)28-26-24(17-27)29-25(34-26)20-9-15-23(16-10-20)35(31,32)30(2)18-19-7-5-4-6-8-19/h4-16,28H,3,18H2,1-2H3
• InChI Key： QGLJZUZSYANBCM-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=CC=CC=C2)C)(=O)=O)=CC=C(C2=NC(C#N)=C(NC3=CC=C(OCC)C=C3)O2)C=C1

Additional information on N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide

Introduction to N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide and Its Applications

N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 941004-76-8, represents a pinnacle of molecular design and functionalization, making it a subject of intense study and potential application in drug development.

The molecular framework of this compound is characterized by its intricate arrangement of functional groups, including a benzene ring substituted with a sulfonamide group, a benzyl group, and an N-methyl group. Additionally, the presence of a 1,3-oxazole ring linked to a cyano-substituted phenyl ring further enhances its structural complexity. This multifaceted architecture not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its use in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. The compound N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide has emerged as a promising candidate in this context due to its potential biological activity. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the sulfonamide moiety and the 1,3-oxazole ring creates a surface that can effectively bind to proteins and enzymes, modulating their activity. This specificity is crucial for developing drugs that can target disease-causing molecules without affecting healthy cells.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. By leveraging these computational tools, scientists have been able to design derivatives of N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide that enhance its pharmacological properties while minimizing potential side effects.

The synthesis of this compound represents another area of significant interest. The multi-step synthesis process involves careful control of reaction conditions to ensure high yield and purity. Researchers have been exploring various synthetic pathways to optimize the production of this molecule, making it more accessible for further research and development.

In clinical settings, the potential applications of N-benzyl-4-{4-cyano-5-(4-ethoxyphenyl)amino-1,3-oxazol-2-yl}-N-methylbenzene-1-sulfonamide are being thoroughly investigated. Preclinical studies have shown promising results in models of inflammation and infectious diseases, suggesting that it could be developed into a new class of therapeutic agents. These studies not only highlight the compound's therapeutic potential but also underscore the importance of continued research in understanding its mechanisms of action.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural features of this compound draw inspiration from natural products known for their biological activity. By integrating these natural motifs into synthetic molecules, researchers aim to create compounds that are both effective and well-tolerated by patients.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The compound N-benzyl-4-{4-cyano-5-(4-et h oxyphenyl)amino -1 ,3 -oxazol -2 - yl } - N -methylbenzene - 1 - sulfon amide exemplifies this trend by combining cutting-edge chemical design with insights from biological research. Its development represents a testament to the collaborative nature of modern pharmaceutical science.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. By refining its chemical structure and exploring new synthetic routes, scientists hope to unlock its full potential as a therapeutic agent. This journey from laboratory discovery to clinical application is fraught with challenges but also holds immense promise for improving human health.